
Navigating the Landscape of L-Tyrosine-d5: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Tyrosine-d5

Cat. No.: B15573411 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of L-Tyrosine-d5, a deuterated analogue of the amino acid L-

Tyrosine. This document outlines key supplier information, purity specifications, and detailed

analytical methodologies crucial for the procurement and verification of this essential

compound for research and development.

L-Tyrosine-d5 serves as a valuable tool in various research applications, including metabolic

studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based

proteomics and metabolomics. The incorporation of deuterium atoms provides a distinct mass

shift, enabling sensitive and accurate quantification in complex biological matrices.

Supplier and Purity Overview
The selection of a reliable supplier is paramount to ensure the quality and integrity of research

outcomes. Several reputable suppliers offer L-Tyrosine-d5, typically with high chemical and

isotopic purity. Below is a summary of publicly available information from prominent suppliers in

the field.
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Supplier

Product

Name/Varian

t

CAS

Number

Chemical

Purity

Isotopic

Purity/Enrich

ment

Analytical

Methods

Cited

MedChemEx

press
L-Tyrosine-d5

1226919-57-

8
≥98% Not specified

NMR, LC-

MS, HPLC

ChemScene L-Tyrosine-d5
1226919-57-

8
≥98% Not specified Not specified

Cambridge

Isotope

Laboratories,

Inc.

L-Tyrosine

(ring-d4,

98%)

62595-14-6 ≥98% 98 atom % D NMR, MS

Cambridge

Isotope

Laboratories,

Inc.

L-Tyrosine

(d7, 98%)
Not specified ≥98% 98 atom % D Not specified

Aladdin

Scientific
L-Tyrosine-d5

1226919-57-

8
Not specified Not specified Not specified

Note: Purity and isotopic enrichment can vary by batch. Researchers should always consult the

batch-specific Certificate of Analysis (CofA) provided by the supplier.

Certificate of Analysis: A Critical Quality Document
The Certificate of Analysis is a crucial document that provides detailed information about the

quality and purity of a specific batch of L-Tyrosine-d5. A representative CofA for a deuterated

L-Tyrosine product (L-Tyrosine-d4) from MedChemExpress indicates the following analyses are

typically performed.[1]
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Analysis Specification Typical Result

Appearance White to off-white solid Conforms

¹H NMR Spectrum Consistent with structure Conforms

Mass Spectrometry Consistent with structure Conforms

Chemical Purity (by NMR) ≥98.0% 98.0%

Isotopic Enrichment Not specified 98.40%

Experimental Protocols for Purity Determination
Accurate determination of chemical and isotopic purity is essential for the reliable application of

L-Tyrosine-d5. The following sections detail representative experimental protocols for the most

common analytical techniques used for quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Purity
NMR spectroscopy is a powerful tool for confirming the identity, structure, and isotopic labeling

pattern of L-Tyrosine-d5. It is also used for determining chemical purity.

Methodology:

Sample Preparation: Dissolve a precisely weighed sample of L-Tyrosine-d5 (typically 1-5

mg) in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a final concentration of 5-10

mg/mL.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire a proton NMR spectrum. The absence or significant reduction

of signals corresponding to the deuterated positions confirms successful labeling. Residual

proton signals can be used to quantify the isotopic enrichment.

¹³C NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton of

the molecule.
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Purity Determination: Quantitative NMR (qNMR) can be employed to determine the chemical

purity by integrating the signals of L-Tyrosine-d5 against a certified internal standard of

known concentration.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a standard method for assessing the chemical purity of L-Tyrosine-d5 by separating it

from any potential impurities.

Methodology:

Sample Preparation: Prepare a stock solution of L-Tyrosine-d5 in a suitable solvent (e.g.,

dilute acid or a mixture of water and organic solvent) at a concentration of approximately 1

mg/mL. Further dilute to a working concentration (e.g., 10-100 µg/mL) with the mobile phase.

Instrumentation: Use a standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and

an organic solvent (e.g., acetonitrile or methanol) is typically employed.[2]

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: Monitor the elution profile at a wavelength where tyrosine absorbs, such as 274

nm.

Data Analysis: The chemical purity is determined by calculating the peak area of L-Tyrosine-
d5 as a percentage of the total peak area of all components in the chromatogram.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity Confirmation
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Mass spectrometry is essential for confirming the molecular weight of L-Tyrosine-d5 and

determining its isotopic enrichment.

Methodology:

Sample Preparation: Prepare a dilute solution of L-Tyrosine-d5 (e.g., 1-10 µg/mL) in a

solvent compatible with the ionization source (e.g., 50:50 water:acetonitrile with 0.1% formic

acid).

Instrumentation: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) coupled to an

electrospray ionization (ESI) source is ideal.

Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule

[M+H]⁺ will be observed.

Data Analysis:

Identity Confirmation: The observed mass-to-charge ratio (m/z) of the molecular ion should

correspond to the theoretical m/z of L-Tyrosine-d5.

Isotopic Enrichment: The isotopic distribution of the molecular ion peak cluster is analyzed

to determine the percentage of molecules that are fully deuterated, as well as the

distribution of partially deuterated species.

Workflow and Pathway Diagrams
To aid in the understanding of the sourcing and verification process, the following diagrams

have been generated using the DOT language.
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Caption: Sourcing and verification workflow for L-Tyrosine-d5.
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Caption: Quality control analysis pathway for L-Tyrosine-d5.

This guide provides a foundational understanding for researchers working with L-Tyrosine-d5.

By carefully selecting suppliers and implementing rigorous analytical verification, scientists can

ensure the quality and reliability of their experimental data, ultimately contributing to the

advancement of their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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